The Discovery and Synthesis of Cdk2-IN-28: A Macrocyclic Approach to Selective Cdk2 Inhibition
The Discovery and Synthesis of Cdk2-IN-28: A Macrocyclic Approach to Selective Cdk2 Inhibition
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Cyclin-dependent kinase 2 (Cdk2) is a key regulator of cell cycle progression, and its dysregulation is implicated in the pathogenesis of various cancers. The development of selective Cdk2 inhibitors has been a long-standing challenge due to the high degree of homology within the ATP-binding site of the CDK family. Cdk2-IN-28, a novel macrocyclic derivative, has emerged as a potent and selective Cdk2 inhibitor with promising anti-proliferative effects. This technical guide provides a comprehensive overview of the discovery, synthesis, and biological evaluation of Cdk2-IN-28, intended for researchers and professionals in the field of drug discovery and development.
Introduction
The cell division cycle is a fundamental process orchestrated by a family of serine/threonine kinases known as cyclin-dependent kinases (CDKs). Cdk2, in complex with its regulatory partners cyclin E and cyclin A, plays a pivotal role in the G1/S phase transition and S phase progression.[1] Aberrant Cdk2 activity, often resulting from the overexpression of cyclins or the loss of endogenous inhibitors, leads to uncontrolled cell proliferation, a hallmark of cancer.[2] Consequently, Cdk2 has been identified as an attractive therapeutic target for cancer therapy.
The development of selective Cdk2 inhibitors has been hampered by the structural similarity of the ATP-binding pocket across the CDK family, leading to off-target effects and associated toxicities.[1] To overcome this challenge, a macrocyclization strategy was employed, leading to the discovery of Cdk2-IN-28 (also referred to as compound 22 in the primary literature).[3] This approach aimed to enhance potency and selectivity by constraining the molecule's conformation, thereby optimizing its interaction with the target protein.
Discovery of Cdk2-IN-28
The discovery of Cdk2-IN-28 stemmed from the optimization of a parent macrocyclic compound that exhibited inhibitory activity against multiple CDKs, including Cdk2, Cdk5, Cdk7, and Cdk9.[3] Through a systematic structure-activity relationship (SAR) study, researchers aimed to improve selectivity for Cdk2 while maintaining potent inhibitory activity.
Molecular dynamics simulations of the parent compound and its analogs provided insights into the binding modes and guided the design of new derivatives.[3] Key modifications focused on substitutions on the macrocyclic ring to enhance interactions within the Cdk2 active site and minimize binding to other CDKs. This iterative process of design, synthesis, and biological evaluation ultimately led to the identification of Cdk2-IN-28 as a lead candidate with an excellent balance of potency, selectivity, and cellular activity.[3]
Synthesis of Cdk2-IN-28
The synthesis of Cdk2-IN-28 is a multi-step process involving the construction of the macrocyclic core followed by functionalization. The detailed synthetic route is outlined in the primary literature by Niu et al. (2024). A general overview of the synthetic strategy is provided below.
Experimental Protocol: General Synthesis of Cdk2-IN-28
The synthesis of Cdk2-IN-28 (compound 22) involves a multi-step sequence starting from commercially available materials. The key steps include the formation of the pyrazole core, followed by the construction of the macrocyclic ring via a ring-closing metathesis or other macrocyclization reaction. Subsequent modifications, such as the introduction of the sulfonyl group and the amine side chain, complete the synthesis.
Detailed reaction conditions, including reagents, solvents, temperatures, and reaction times, as well as purification methods (e.g., column chromatography, HPLC) and characterization data (e.g., ¹H NMR, ¹³C NMR, MS), are provided in the supplementary information of the referenced publication.[3]
Biological Activity and Selectivity
Cdk2-IN-28 has demonstrated potent and selective inhibition of Cdk2 in a variety of biochemical and cellular assays.
In Vitro Kinase Inhibition
The inhibitory activity of Cdk2-IN-28 against a panel of CDKs was determined using in vitro kinase assays. The results, summarized in Table 1, highlight the high potency and selectivity of Cdk2-IN-28 for Cdk2 over other cyclin-dependent kinases.
Table 1: In Vitro Kinase Inhibitory Activity of Cdk2-IN-28 [3]
| Kinase | IC₅₀ (nM) |
| Cdk2/cyclin A | 3.2 |
| Cdk1/cyclin B | >1000 |
| Cdk4/cyclin D1 | 230 |
| Cdk5/p25 | 180 |
| Cdk7/cyclin H | >1000 |
| Cdk9/cyclin T1 | 89 |
Cellular Activity
Cdk2-IN-28 exhibits potent anti-proliferative effects in cancer cell lines. The cellular potency was evaluated in MKN1 gastric cancer cells, as shown in Table 2.
Table 2: Cellular Anti-proliferative Activity of Cdk2-IN-28 [4]
| Cell Line | EC₅₀ (µM) |
| MKN1 | 0.31 |
Mechanism of Action in Cells
The cellular mechanism of action of Cdk2-IN-28 was investigated by examining its effect on the phosphorylation of the retinoblastoma protein (Rb), a key substrate of Cdk2.
Table 3: Effect of Cdk2-IN-28 on Rb Phosphorylation [4]
| Treatment | Concentration Range | Effect |
| Cdk2-IN-28 | 37 nM - 3 µM | Dose-dependent downregulation of Rb phosphorylation at Ser807/811 and Ser780 in MKN1 cells. |
Furthermore, inhibition of Cdk2 by Cdk2-IN-28 leads to cell cycle arrest.
Table 4: Effect of Cdk2-IN-28 on the Cell Cycle [4]
| Treatment | Concentration | Effect |
| Cdk2-IN-28 | 333.3 nM | G2/M phase arrest in MKN1 cells. |
Pharmacokinetic Properties
Preliminary in vivo pharmacokinetic studies of Cdk2-IN-28 have been conducted in mice.
Table 5: In Vivo Pharmacokinetic Parameters of Cdk2-IN-28 in Mice [4]
| Administration Route | Dose | Key Finding |
| Oral (po) | 10 mg/kg | Poor plasma exposure. |
| Intravenous (iv) | 1 mg/kg | High plasma clearance (159-236 mL/min/kg). |
These initial findings suggest that further optimization of the pharmacokinetic properties of Cdk2-IN-28 is necessary for its development as a therapeutic agent.
Experimental Protocols
In Vitro Cdk Kinase Assay
Objective: To determine the in vitro inhibitory activity of Cdk2-IN-28 against a panel of Cdk enzymes.
Materials:
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Recombinant human Cdk/cyclin enzymes (e.g., Cdk2/cyclin A)
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ATP
-
Substrate peptide (e.g., Histone H1)
-
Kinase buffer
-
Cdk2-IN-28 (or other test compounds)
-
ADP-Glo™ Kinase Assay kit (Promega) or similar detection system
-
Microplate reader
Procedure:
-
Prepare serial dilutions of Cdk2-IN-28 in DMSO.
-
In a microplate, add the kinase, substrate, and kinase buffer.
-
Add the diluted Cdk2-IN-28 or DMSO (vehicle control) to the wells.
-
Initiate the kinase reaction by adding ATP.
-
Incubate the plate at 30°C for a specified time (e.g., 60 minutes).
-
Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.
-
Calculate the percent inhibition for each concentration of the compound and determine the IC₅₀ value by fitting the data to a dose-response curve.
Cell Proliferation Assay
Objective: To assess the anti-proliferative effect of Cdk2-IN-28 on cancer cells.
Materials:
-
MKN1 cells (or other cancer cell lines)
-
Cell culture medium and supplements
-
Cdk2-IN-28
-
MTT or CellTiter-Glo® Luminescent Cell Viability Assay kit
-
96-well plates
-
Microplate reader
Procedure:
-
Seed MKN1 cells in 96-well plates at a predetermined density and allow them to adhere overnight.
-
Treat the cells with serial dilutions of Cdk2-IN-28 or DMSO (vehicle control).
-
Incubate the plates for a specified period (e.g., 72 hours).
-
Measure cell viability using the MTT or CellTiter-Glo® assay according to the manufacturer's protocol.
-
Calculate the percent viability relative to the vehicle-treated control and determine the EC₅₀ value.
Western Blot for Rb Phosphorylation
Objective: To determine the effect of Cdk2-IN-28 on the phosphorylation of Rb in cells.
Materials:
-
MKN1 cells
-
Cdk2-IN-28
-
Lysis buffer with protease and phosphatase inhibitors
-
Primary antibodies against phospho-Rb (Ser807/811, Ser780) and total Rb
-
HRP-conjugated secondary antibody
-
SDS-PAGE gels and electrophoresis equipment
-
PVDF membrane and transfer apparatus
-
Chemiluminescent substrate and imaging system
Procedure:
-
Treat MKN1 cells with various concentrations of Cdk2-IN-28 for 24 hours.
-
Lyse the cells and quantify the protein concentration.
-
Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.
-
Block the membrane and incubate with primary antibodies against phospho-Rb and total Rb.
-
Wash the membrane and incubate with the HRP-conjugated secondary antibody.
-
Detect the protein bands using a chemiluminescent substrate and an imaging system.
-
Quantify the band intensities to determine the relative levels of phosphorylated Rb.
Signaling Pathways and Experimental Workflows
The following diagrams illustrate the Cdk2 signaling pathway and the general workflows for the key experiments described.
Caption: Cdk2 signaling pathway in G1/S phase transition.
Caption: General experimental workflows for inhibitor evaluation.
Conclusion
Cdk2-IN-28 represents a significant advancement in the development of selective Cdk2 inhibitors. Its macrocyclic structure confers high potency and selectivity, making it a valuable tool for studying the biological roles of Cdk2 and a promising lead compound for the development of novel anti-cancer therapeutics. While its current pharmacokinetic profile requires further optimization, the discovery of Cdk2-IN-28 validates the macrocyclization approach as a powerful strategy for targeting challenging kinase targets. Further research will focus on improving the drug-like properties of this compound to unlock its full therapeutic potential.
References
- 1. Inhibitors and PROTACs of CDK2: challenges and opportunities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Discovery of Novel Antitumor Small-Molecule Agent with Dual Action of CDK2/p-RB and MDM2/p53 | MDPI [mdpi.com]
- 3. Discovery of novel macrocyclic derivatives as potent and selective cyclin-dependent kinase 2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. medchemexpress.com [medchemexpress.com]
